Cas no 2694734-74-0 (lithium(1+) 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate)

Lithium(1+) 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate is a specialized ionic compound combining a lithium cation with a functionalized triazole-derived anion. Its structure features a 1,2,4-triazole moiety with a methyl substituent at the 4-position, linked via a methoxyacetate group. This configuration imparts unique solubility and reactivity properties, making it potentially useful in lithium-ion battery electrolytes or as a precursor in organometallic synthesis. The lithium cation contributes ionic conductivity, while the heterocyclic anion may enhance thermal and electrochemical stability. The compound's balanced charge distribution and moderate lipophilicity suggest potential applications in energy storage or as a reagent in fine chemical synthesis, though further characterization of its physicochemical properties is recommended for specific use cases.
lithium(1+) 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate structure
2694734-74-0 structure
Product Name:lithium(1+) 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate
CAS No:2694734-74-0
MF:C6H8LiN3O3
MW:177.087020874023
MDL:MFCD34474774
CID:5613959
PubChem ID:165940801
Update Time:2025-06-09

lithium(1+) 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate Chemical and Physical Properties

Names and Identifiers

    • 2694734-74-0
    • EN300-33047928
    • lithium(1+) 2-[(4-methyl-4H-1,2,4-triazol-3-yl)methoxy]acetate
    • lithium(1+) 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate
    • MDL: MFCD34474774
    • Inchi: 1S/C6H9N3O3.Li/c1-9-4-7-8-5(9)2-12-3-6(10)11;/h4H,2-3H2,1H3,(H,10,11);/q;+1/p-1
    • InChI Key: AELLHEUMDMPAKU-UHFFFAOYSA-M
    • SMILES: O(CC(=O)[O-])CC1=NN=CN1C.[Li+]

Computed Properties

  • Exact Mass: 177.07256956g/mol
  • Monoisotopic Mass: 177.07256956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 169
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.1Ų

lithium(1+) 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-33047928-0.05g
lithium(1+) 2-[(4-methyl-4H-1,2,4-triazol-3-yl)methoxy]acetate
2694734-74-0 95.0%
0.05g
$205.0 2025-03-18
Enamine
EN300-33047928-0.1g
lithium(1+) 2-[(4-methyl-4H-1,2,4-triazol-3-yl)methoxy]acetate
2694734-74-0 95.0%
0.1g
$306.0 2025-03-18
Enamine
EN300-33047928-0.25g
lithium(1+) 2-[(4-methyl-4H-1,2,4-triazol-3-yl)methoxy]acetate
2694734-74-0 95.0%
0.25g
$438.0 2025-03-18
Enamine
EN300-33047928-0.5g
lithium(1+) 2-[(4-methyl-4H-1,2,4-triazol-3-yl)methoxy]acetate
2694734-74-0 95.0%
0.5g
$691.0 2025-03-18
Enamine
EN300-33047928-1.0g
lithium(1+) 2-[(4-methyl-4H-1,2,4-triazol-3-yl)methoxy]acetate
2694734-74-0 95.0%
1.0g
$884.0 2025-03-18
Enamine
EN300-33047928-2.5g
lithium(1+) 2-[(4-methyl-4H-1,2,4-triazol-3-yl)methoxy]acetate
2694734-74-0 95.0%
2.5g
$1735.0 2025-03-18
Enamine
EN300-33047928-5.0g
lithium(1+) 2-[(4-methyl-4H-1,2,4-triazol-3-yl)methoxy]acetate
2694734-74-0 95.0%
5.0g
$2566.0 2025-03-18
Enamine
EN300-33047928-10.0g
lithium(1+) 2-[(4-methyl-4H-1,2,4-triazol-3-yl)methoxy]acetate
2694734-74-0 95.0%
10.0g
$3807.0 2025-03-18
Enamine
EN300-33047928-1g
lithium(1+) 2-[(4-methyl-4H-1,2,4-triazol-3-yl)methoxy]acetate
2694734-74-0 95%
1g
$884.0 2023-09-04
Enamine
EN300-33047928-5g
lithium(1+) 2-[(4-methyl-4H-1,2,4-triazol-3-yl)methoxy]acetate
2694734-74-0 95%
5g
$2566.0 2023-09-04

Additional information on lithium(1+) 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate

Research Brief on Lithium(1+) 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate (CAS: 2694734-74-0)

Lithium(1+) 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate (CAS: 2694734-74-0) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique triazole moiety and lithium salt form, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and as a potential modulator of biological pathways. The following research brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and characterization of lithium(1+) 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate, with particular emphasis on its physicochemical properties and stability under different conditions. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the compound's structure and purity. These studies have demonstrated that the compound exhibits high stability in aqueous solutions, making it a viable candidate for further pharmaceutical development.

In vitro and in vivo studies have explored the biological activity of lithium(1+) 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate, with a focus on its potential neuroprotective effects. Preliminary results indicate that the compound may modulate key signaling pathways involved in neuroinflammation and oxidative stress, which are critical factors in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its lithium component suggests potential applications in mood disorder treatments, building on the well-documented efficacy of lithium salts in bipolar disorder therapy.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) profiles of lithium(1+) 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate. These studies have revealed favorable bioavailability and a relatively long half-life, which could support once-daily dosing in clinical settings. However, further optimization may be required to enhance its blood-brain barrier penetration, a critical factor for its intended neurological applications.

Despite these promising findings, challenges remain in the development of lithium(1+) 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate as a therapeutic agent. Current research is addressing issues related to scalability in synthesis, potential off-target effects, and the need for more robust preclinical data. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical trials.

In conclusion, lithium(1+) 2-(4-methyl-4H-1,2,4-triazol-3-yl)methoxyacetate represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structural features and promising biological activities position it as a potential candidate for addressing unmet medical needs in neurology and psychiatry. Continued research and development efforts will be essential to fully realize its therapeutic potential and overcome existing challenges.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.